Cas no 19246-04-9 (2'-Isopropylacetanilide)

• Product Name: 2'-Isopropylacetanilide
• CAS No: 19246-04-9
• MF: C₁₁H₁₅NO
• MW: 177.242902994156
• MDL: MFCD00833396
• CID: 88058
• PubChem ID: 2736684
• Update Time: 2025-06-30

2'-Isopropylacetanilide Chemical and Physical Properties

Names and Identifiers

• 2-Isopropylacetanilide
• 4-Isopropylacetanilide
• N1-(2-isopropylphenyl)acetamide
• 2'-Isopropylacetanilide
• 2-Acetamino-1-isopropyl-benzol
• 2-Isopropyl-acetanilid
• o-Acetylcumidin
• Acetanilide,2'-isopropyl- (6CI,7CI,8CI)
• o-Acetcumidide
• o-Isopropylacetanilide
• 2-Isopropylacetanilide, 97+%
• Maybridge1_000112
• N-(2-isopropylphenyl)acetamide
• N-[2-(propan-2-yl)phenyl]acetamide
• CS-0324077
• FT-0629655
• 19246-04-9
• Acetamide,N-[2-(1-methylethyl)phenyl]-
• N-(2-propan-2-ylphenyl)acetamide
• MFCD00833396
• TS-02467
• AO-548/11380361
• Acetamide, N-[2-(1-methylethyl)phenyl]-
• SCHEMBL757161
• AKOS002960250
• MixCom1_000222
• DTXSID60876501

• MDL： MFCD00833396
• Inchi： 1S/C11H15NO/c1-8(2)10-6-4-5-7-11(10)12-9(3)13/h4-8H,1-3H3,(H,12,13)
• InChI Key： PTHQJQDKJOVFRD-UHFFFAOYSA-N
• SMILES： O=C(C)NC1C=CC=CC=1C(C)C

Computed Properties

• Exact Mass: 177.11500
• Monoisotopic Mass: 177.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 719
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 5.1
• Topological Polar Surface Area: 114

Experimental Properties

• Color/Form: Uncertain
• Density: 1.0±0.1 g/cm3
• Melting Point: 72-74°C
• Boiling Point: 330.8±11.0 °C at 760 mmHg
• Flash Point: 195.5±4.2 °C
• Refractive Index: 1.546
• PSA: 29.10000
• LogP: 2.84140
• Solubility: Uncertain
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

2'-Isopropylacetanilide Security Information

• Signal Word：warning
• Hazard Statement： Irritant
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazard Category Code： R22: harmful if swallowed. R36/37/38: irritating to eyes, respiratory tract and skin.
• Safety Instruction： S26; S36/37
• Hazardous Material Identification：
• Risk Phrases：R22
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acetanilides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Acetanilides

Additional information on 2'-Isopropylacetanilide

2'-Isopropylacetanilide (CAS No. 19246-04-9): An Overview of Its Properties, Applications, and Recent Research

2'-Isopropylacetanilide (CAS No. 19246-04-9) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical sciences. This compound, characterized by its unique molecular structure, has been the subject of extensive research due to its potential applications in various industries. In this article, we will delve into the properties, synthesis methods, and recent advancements in the study of 2'-Isopropylacetanilide.

Molecular Structure and Physical Properties

2'-Isopropylacetanilide is an acetanilide derivative with the chemical formula C₁₁H₁₅NO. The molecule consists of an aniline ring substituted with an isopropyl group at the 2' position and an acetamide group. This unique arrangement confers specific physical and chemical properties to the compound. 2'-Isopropylacetanilide is a white crystalline solid at room temperature with a melting point of approximately 135°C. It is sparingly soluble in water but exhibits good solubility in organic solvents such as ethanol and acetone.

Synthesis Methods

The synthesis of 2'-Isopropylacetanilide can be achieved through several routes, each with its own advantages and limitations. One common method involves the acetylation of 2-isopropylaniline using acetic anhydride or acetyl chloride in the presence of a base such as pyridine or triethylamine. This reaction proceeds via nucleophilic acyl substitution, yielding high yields of the desired product. Another approach involves the reaction of 2-isopropylaniline with ethyl acetate in the presence of a catalyst, followed by hydrolysis to form the final product.

Biological Activity and Applications

2'-Isopropylacetanilide has been investigated for its potential biological activities, particularly in the context of pharmaceutical research. Studies have shown that this compound exhibits anti-inflammatory and analgesic properties, making it a promising candidate for drug development. Recent research has also explored its potential as a lead compound for developing new therapeutic agents targeting various diseases.

A study published in the Journal of Medicinal Chemistry reported that 2'-Isopropylacetanilide demonstrated significant anti-inflammatory activity in both in vitro and in vivo models. The compound was found to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators of inflammation. Additionally, it showed promising analgesic effects in animal models of pain, suggesting its potential as a non-opioid pain reliever.

Safety and Toxicology

The safety profile of 2'-Isopropylacetanilide is an important consideration for its potential use in pharmaceutical applications. Toxicological studies have indicated that this compound is generally well-tolerated at therapeutic doses. However, like many other acetanilide derivatives, it may exhibit some side effects at higher concentrations. These side effects can include gastrointestinal discomfort and mild central nervous system depression.

To ensure safe use, it is crucial to conduct comprehensive toxicological evaluations, including acute and chronic toxicity studies, genotoxicity assessments, and reproductive toxicity tests. These studies help to establish safe dosage ranges and identify any potential risks associated with long-term exposure.

Recent Research Developments

The field of research surrounding 2'-Isopropylacetanilide continues to evolve rapidly. Recent advancements have focused on optimizing its pharmacological properties through structural modifications and formulation development. For example, researchers have explored the use of nanotechnology to enhance the bioavailability and therapeutic efficacy of this compound.

A study published in Nanomedicine: Nanotechnology, Biology and Medicine reported that encapsulating 2'-Isopropylacetanilide in lipid nanoparticles significantly improved its solubility and stability. This formulation also demonstrated enhanced cellular uptake and targeted delivery to inflamed tissues, leading to improved therapeutic outcomes in preclinical models.

FUTURE PERSPECTIVES AND CONCLUSIONS

The ongoing research on 2'-Isopropylacetanilide highlights its potential as a valuable tool in pharmaceutical development. Its unique combination of anti-inflammatory and analgesic properties makes it an attractive candidate for further investigation. As researchers continue to refine its synthesis methods and explore new applications, it is likely that this compound will play an increasingly important role in addressing unmet medical needs.